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Drofenine Hydrochloride: Stability & Storage
Summary

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Drofenine hydrochloride

CAS No.: 3146-19-8

Cat. No.: S11145784

The table below consolidates the key handling and storage information from the searched sources.

Aspect Specification | Recommendation

Recommended “Store the container tightly closed in a dry, cool and well-ventilated place.” [1]
Storage

Moisture Required. Stored “away from moisture” [2] and in “sealed storage” [2].
Protection Hygroscopic DMSO impact noted [2].

Physical Form Solid, White to Off-White powder [1] [2]

Handling “Handle in a well-ventilated place. Wear suitable protective clothing. Avoid
Precautions contact with skin and eyes. Avoid formation of dust and aerosols.” [1]

Experimental Handling & Solution Preparation
For laboratory work, proper preparation of stock solutions is critical for maintaining the stability of the
compound during experiments.

¢ Solubility Data: Drofenine Hydrochloride is soluble in various solvents. Here are the specific
concentrations reported:
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o DMSO: 71-75 mg/mL (approx. 200.6-211.91 mM) [3] [2].
o Water: = 33.3 mg/mL (approx. 94.09 mM) [2].

e Critical Note on DMSO: The Safety Data Sheet and supplier data emphasize that DMSO is
hygroscopic (moisture-absorbing). Using fresh, dry DMSO is essential, as absorbed water can impact
solubility and potentially the stability of the solution [1] [2].

e Preparation of In Vivo Formulations: One supplier provides a detailed method for creating a
homogeneous suspension suitable for animal studies [3]. The general workflow for preparing a stock
solution and a common in vivo formulation is summarized in the diagram below.
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Gtart: Prepare Drofenine Hydrochloride Stock Solutioa
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For In Vivo Administration
(Example Protocol)
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L Add Saline
(

typical 45% final volume)

Mix thoroughly after each step
Final Homogeneous Suspension

Click to download full resolution via product page

Frequently Asked Questions

e Why is moisture protection critical for storing Drofenine Hydrochloride? While the exact
degradation pathway is not detailed in the search results, the repeated emphasis on "sealed storage,
away from moisture” and the note about hygroscopic DMSO strongly suggest that moisture can
compromise the chemical integrity and potency of the compound, leading to unreliable experimental

results [1] [2].

e What is the shelf life of Drofenine Hydrochloride? One supplier indicates a storage period of 3
years when the powder is stored at -20°C [3]. For solutions, one supplier recommends storage at

-80°C for 6 months or -20°C for 1 month in a sealed container away from moisture [2].

e The powder looks clumpy. Has it degraded? Clumping can be a physical sign of moisture
absorption. Visually inspect the powder; it should be a "White to Off-White" solid [1] [2]. If the color
has changed significantly or clumping is severe, it is advisable to discard the batch. For critical

experiments, analyzing the sample by HPLC against a reference standard can confirm its purity.

Important Disclaimer

The information provided here is for research purposes only and is not intended for diagnostic or
therapeutic use. Always refer to the most recent Safety Data Sheet (SDS) and analyze the specific batch of

compound upon receipt to verify stability and purity for your experiments [1].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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